Cas no 1807228-89-2 (3-Chloro-2-methyl-6-phenylpyridine)

• Product Name: 3-Chloro-2-methyl-6-phenylpyridine
• CAS No: 1807228-89-2
• MF: C₁₂H₁₀ClN
• MW: 203.667501926422
• CID: 4802732
• Update Time: 2025-05-20

3-Chloro-2-methyl-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methyl-6-phenylpyridine
• 3-Chloro-2-methyl-6-phenylpyridine

• Inchi： 1S/C12H10ClN/c1-9-11(13)7-8-12(14-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： AMRIVKAGFJMTGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=CC=CC=2)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Chloro-2-methyl-6-phenylpyridine

Introduction to 3-Chloro-2-methyl-6-phenylpyridine (CAS No. 1807228-89-2)

3-Chloro-2-methyl-6-phenylpyridine (CAS No. 1807228-89-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, applications, and recent research developments surrounding 3-Chloro-2-methyl-6-phenylpyridine.

The molecular formula of 3-Chloro-2-methyl-6-phenylpyridine is C₁₃H₁₁ClN, and its molecular weight is approximately 218.7 g/mol. The compound features a pyridine ring with a chlorine atom at the 3-position, a methyl group at the 2-position, and a phenyl group at the 6-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various applications.

In terms of chemical properties, 3-Chloro-2-methyl-6-phenylpyridine is known for its stability under normal conditions and its reactivity in certain synthetic transformations. The presence of the chlorine atom allows for nucleophilic substitution reactions, while the methyl and phenyl groups provide steric and electronic effects that influence the reactivity and selectivity of these reactions. Additionally, the pyridine ring itself can participate in various reactions due to its electron-withdrawing nature.

The synthesis of 3-Chloro-2-methyl-6-phenylpyridine can be achieved through several methods. One common approach involves the reaction of 3-chloropyridine with benzyl chloride in the presence of a strong base such as sodium hydride. This method yields high purity 3-Chloro-2-methyl-6-phenylpyridine with good yields. Another method involves the palladium-catalyzed coupling reaction between 3-chloropyridine and phenylboronic acid, followed by methylation with methyl iodide. These synthetic routes have been optimized to ensure high efficiency and scalability, making them suitable for both laboratory-scale synthesis and industrial production.

3-Chloro-2-methyl-6-phenylpyridine has found applications in various fields due to its unique properties. In medicinal chemistry, it serves as an important intermediate in the synthesis of pharmaceuticals with diverse therapeutic activities. For example, recent studies have shown that derivatives of 3-Chloro-2-methyl-6-phenylpyridine exhibit potent anti-inflammatory and anti-cancer properties. These derivatives are being investigated for their potential use in treating diseases such as rheumatoid arthritis and certain types of cancer.

In addition to its medicinal applications, 3-Chloro-2-methyl-6-phenylpyridine is also used in the development of advanced materials. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. For instance, complexes formed with transition metals have shown promise in catalytic applications, particularly in homogeneous catalysis for polymerization reactions and carbon-carbon bond formation.

The environmental impact of 3-Chloro-2-methyl-6-phenylpyridine is another important consideration. Recent research has focused on developing more sustainable synthetic methods that minimize waste generation and reduce environmental footprint. Green chemistry principles are being applied to optimize synthetic routes, ensuring that they are both efficient and environmentally friendly.

In conclusion, 3-Chloro-2-methyl-6-phenylpyridine (CAS No. 1807228-89-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and properties make it an essential building block in the synthesis of various compounds with significant therapeutic potential and industrial utility. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry.